Cas no 1909327-73-6 (7,7-difluoronorcarane-3-carboxylic acid)

• Product Name: 7,7-difluoronorcarane-3-carboxylic acid
• CAS No: 1909327-73-6
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• MDL: MFCD29907188
• CID: 4629250
• PubChem ID: 86703739
• Update Time: 2025-06-28

7,7-difluoronorcarane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoronorcarane-3-carboxylic acid
• 7,7-difluorobicyclo[4.1.0]heptane-3-carboxylic acid
• PB41558
• AS-78041
• MFCD29907188
• CS-0183780
• 7,7-difluoronorcarane-3-carboxylicacid
• 1909327-73-6
• SCHEMBL20096229
• RAC-(1R,3R,6S)-7,7-DIFLUOROBICYCLO[4.1.0]HEPTANE-3-CARBOXYLIC ACID
• AKOS026716801
• SY214180
• EN300-266545
• P19088
• F2147-4002

• MDL： MFCD29907188
• Inchi： 1S/C8H10F2O2/c9-8(10)5-2-1-4(7(11)12)3-6(5)8/h4-6H,1-3H2,(H,11,12)
• InChI Key： MYWUIPSUJMURKN-UHFFFAOYSA-N
• SMILES： FC1(C2CCC(C(=O)O)CC21)F

Computed Properties

• Exact Mass: 176.06488588 g/mol
• Monoisotopic Mass: 176.06488588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 176.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 7,7-difluoronorcarane-3-carboxylic acid

Introduction to 7,7-difluoronorcarane-3-carboxylic acid (CAS No. 1909327-73-6)

7,7-difluoronorcarane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1909327-73-6, is a fluorinated norcarane derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural framework and potential applications in drug discovery and material science. The presence of fluorine atoms in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structural motif of norcarane is characterized by a bicyclic system consisting of a seven-membered ring fused to a five-membered ring, which provides a rigid yet flexible backbone for chemical modifications. The introduction of fluorine atoms at the 7-position of the norcarane core enhances the compound's lipophilicity and metabolic stability, key factors in pharmaceutical design. This modification also influences the compound's interaction with biological targets, potentially improving binding affinity and selectivity.

In recent years, there has been growing interest in fluorinated heterocycles due to their role in enhancing drug efficacy and pharmacokinetic profiles. Fluorinated norcaranes, including 7,7-difluoronorcarane-3-carboxylic acid, have been explored as intermediates in the synthesis of various pharmacologically active compounds. For instance, studies have demonstrated their utility in developing inhibitors targeting enzymes involved in cancer metabolism. The carboxylic acid functionality at the 3-position further extends the compound's versatility, allowing for further derivatization into esters, amides, or other pharmacophores.

One of the most compelling aspects of 7,7-difluoronorcarane-3-carboxylic acid is its potential as a building block for medicinal chemistry. Researchers have leveraged its unique scaffold to create molecules with improved solubility and bioavailability. Additionally, the fluorine atoms can serve as probes to study molecular interactions at the atomic level, providing insights into drug-receptor binding mechanisms. This has been particularly relevant in the development of kinase inhibitors, where fluorine substitution has been shown to enhance binding affinity and resistance to metabolic degradation.

The synthesis of 7,7-difluoronorcarane-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Traditional methods often employ palladium-catalyzed cross-coupling reactions or radical-mediated fluorination strategies to introduce fluorine atoms into the norcarane core. Recent advancements in catalytic systems have enabled more efficient and selective fluorination protocols, reducing byproduct formation and improving overall yields. These innovations are crucial for scaling up production and making such compounds more accessible for industrial applications.

From a computational chemistry perspective, 7,7-difluoronorcarane-3-carboxylic acid has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. Quantum mechanical calculations have provided detailed insights into how fluorine substitution affects electronic distributions and steric hindrance around critical functional groups. These findings are instrumental in guiding structure-activity relationship (SAR) studies, where subtle modifications can lead to significant improvements in drug-like properties.

The pharmaceutical industry has shown particular interest in fluorinated norcaranes due to their potential as antiviral and anticancer agents. Preclinical studies have indicated that derivatives of this class exhibit promising activity against viral proteases and kinases involved in tumor growth. The carboxylic acid moiety at the 3-position allows for further functionalization into prodrugs or conjugates that enhance delivery systems or targeted therapies. Such developments underscore the importance of 7,7-difluoronorcarane-3-carboxylic acid as a versatile intermediate in modern drug discovery.

Environmental considerations also play a role in the development and application of norcarane derivatives. The sustainability of synthetic routes is increasingly scrutinized under green chemistry principles. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste and energy consumption without compromising yield or purity. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion,7,7-difluoronorcarane-3-carboxylic acid (CAS No. 1909327-73-6) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of lipophilicity, metabolic stability, and synthetic accessibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound,norcarane derivatives are poised to remain at the forefront of drug discovery efforts worldwide.